4-(Dimethylamino)-4-(p-tolyl)cyclohexanone
Overview
Description
4-(Dimethylamino)-4-(p-tolyl)cyclohexanone, also known as DMT or Ketamine, is a widely used anesthetic and analgesic drug. Ketamine is a dissociative anesthetic that produces a state of sedation, analgesia, and amnesia. It is a Schedule III controlled substance in the United States, and its use is closely monitored due to its potential for abuse. In recent years, Ketamine has gained attention for its potential therapeutic uses, particularly in the treatment of depression and other mental health disorders.
Mechanism of Action
Ketamine works by blocking the N-methyl-D-aspartate (NMDA) receptor in the brain, which is involved in the transmission of pain signals and the regulation of mood and emotions. This blockade leads to a state of dissociation, in which the patient feels detached from their surroundings and experiences a loss of sensation.
Biochemical and Physiological Effects
Ketamine has a number of biochemical and physiological effects on the body, including increased heart rate and blood pressure, respiratory depression, and altered levels of consciousness. These effects are closely monitored in clinical settings to ensure patient safety.
Advantages and Limitations for Lab Experiments
Ketamine has several advantages for use in laboratory experiments, including its rapid onset of action and short duration of effect. However, it also has limitations, including its potential for abuse and the need for careful monitoring of its effects on the body.
Future Directions
There are a number of potential future directions for research on Ketamine, including further investigation of its therapeutic potential in the treatment of mental health disorders and chronic pain. Additionally, researchers may explore new methods of synthesizing Ketamine and developing safer and more effective analogs of the drug. Finally, there is a need for continued research into the long-term effects of Ketamine use, particularly in the context of its potential for abuse.
Scientific Research Applications
Ketamine has been the subject of numerous scientific studies, both in the context of its use as an anesthetic and its potential therapeutic applications. Studies have shown that Ketamine may be effective in treating depression, anxiety, and other mental health disorders. It has also been studied for its potential use in treating chronic pain, and as a treatment for opioid addiction.
properties
IUPAC Name |
4-(dimethylamino)-4-(4-methylphenyl)cyclohexan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H21NO/c1-12-4-6-13(7-5-12)15(16(2)3)10-8-14(17)9-11-15/h4-7H,8-11H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
VCEODKLEIJWHMI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)C2(CCC(=O)CC2)N(C)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H21NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30503812 |
Source
|
| Record name | 4-(Dimethylamino)-4-(4-methylphenyl)cyclohexanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30503812 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
231.33 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-(Dimethylamino)-4-(p-tolyl)cyclohexanone | |
CAS RN |
65619-06-9 |
Source
|
| Record name | 4-(Dimethylamino)-4-(4-methylphenyl)cyclohexanone | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=65619-06-9 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(Dimethylamino)-4-(4-methylphenyl)cyclohexanone | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30503812 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-DIMETHYLAMINO-4-(P-TOLYL)CYCLOHEXANONE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/84WTJ4H57H | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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